Cas no 1824141-39-0 (1-Fluoro-2-methylsulfanyl-4-nitro-benzene)

• Product Name: 1-Fluoro-2-methylsulfanyl-4-nitro-benzene
• CAS No: 1824141-39-0
• MF: C₇H₆FNO₂S
• MW: 187.191443920135
• MDL: MFCD22488845
• CID: 5162531
• Update Time: 2026-03-04

1-Fluoro-2-methylsulfanyl-4-nitro-benzene Chemical and Physical Properties

Names and Identifiers

• 1-Fluoro-2-methylsulfanyl-4-nitro-benzene

• MDL： MFCD22488845
• Inchi： 1S/C7H6FNO2S/c1-12-7-4-5(9(10)11)2-3-6(7)8/h2-4H,1H3
• InChI Key： YOYLTQHFDADALN-UHFFFAOYSA-N
• SMILES： C1(F)=CC=C([N+]([O-])=O)C=C1SC

Additional information on 1-Fluoro-2-methylsulfanyl-4-nitro-benzene

Introduction to 1-Fluoro-2-methylsulfanyl-4-nitro-benzene (CAS No. 1824141-39-0)

1-Fluoro-2-methylsulfanyl-4-nitro-benzene, identified by its Chemical Abstracts Service (CAS) number 1824141-39-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitroaromatics, which are widely studied for their diverse chemical properties and potential applications. The presence of both fluoro and methylsulfanyl substituents in its molecular structure imparts unique reactivity and functionality, making it a valuable intermediate in synthetic chemistry.

The structural framework of 1-Fluoro-2-methylsulfanyl-4-nitro-benzene consists of a benzene ring substituted with a nitro group at the 4-position, a fluoro atom at the 1-position, and a methylsulfanyl group at the 2-position. This arrangement not only influences its electronic properties but also affects its interaction with biological targets. The nitro group, known for its strong electron-withdrawing effect, can modulate the reactivity of the aromatic ring, while the fluoro and methylsulfanyl groups introduce additional layers of complexity in terms of metabolic stability and binding affinity.

In recent years, there has been a growing interest in nitroaromatic compounds due to their role as key intermediates in the synthesis of active pharmaceutical ingredients (APIs). The nitro group can be reduced to an amine, which is a common transformation in drug development. Additionally, the fluoro substituent is frequently incorporated into pharmaceuticals to enhance bioavailability, metabolic stability, and binding interactions with biological targets. The methylsulfanyl group can further modify the pharmacokinetic properties of derivatives by influencing solubility and lipophilicity.

Recent studies have highlighted the potential of 1-Fluoro-2-methylsulfanyl-4-nitro-benzene as a building block for developing novel therapeutic agents. For instance, researchers have explored its utility in synthesizing kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of fluoro and methylsulfanyl groups in this compound can provide a scaffold that mimics natural bioactive molecules, thereby facilitating the design of more effective drugs.

The synthesis of 1-Fluoro-2-methylsulfanyl-4-nitro-benzene typically involves multi-step organic reactions, starting from commercially available precursors such as fluorobenzene and chloromethanesulfonate. The introduction of the nitro group is often achieved through electrophilic aromatic substitution reactions, while the subsequent functionalization with methylsulfanyl groups requires careful control of reaction conditions to avoid unwanted side products. Advances in catalytic methods have enabled more efficient and scalable synthesis routes, making this compound more accessible for research purposes.

From a computational chemistry perspective, 1-Fluoro-2-methylsulfanyl-4-nitro-benzene has been studied to understand its electronic structure and reactivity. Density functional theory (DFT) calculations have revealed that the presence of the nitro group significantly alters the aromaticity of the benzene ring, influencing its chemical behavior. These insights are crucial for designing synthetic strategies that maximize yield and purity while minimizing hazardous byproducts.

The biological activity of derivatives of 1-Fluoro-2-methylsulfanyl-4-nitro-benzene has also been extensively investigated. Preclinical studies have demonstrated that certain modifications of this scaffold can lead to compounds with potent inhibitory effects on enzymes involved in disease pathways. For example, derivatives with optimized substitution patterns have shown promise in preclinical models for treating neurological disorders and infectious diseases. The ability to fine-tune the properties of these compounds through structural modifications makes them attractive candidates for further development.

In conclusion, 1-Fluoro-2-methylsulfanyl-4-nitro-benzene (CAS No. 1824141-39-0) represents a versatile intermediate with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable tool for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in synthetic chemistry and drug discovery efforts.